B1578215 Antimicrobial peptide THP3

Antimicrobial peptide THP3

Cat. No.: B1578215
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

THP3 is a cationic antimicrobial peptide (AMP) derived from turkey heterophils, a type of granulocyte involved in avian innate immunity. It belongs to the β-defensin family, characterized by conserved cysteine residues forming disulfide bonds critical for structural stability and microbicidal activity . THP3 was first isolated and characterized in the 1990s, alongside other avian peptides (CHP1, CHP2, THP1), through biochemical purification from heterophil granules . Unlike its counterparts, THP3 exhibits distinct structural and functional properties, including reduced potency against specific Gram-negative bacteria and unique sequence homology .

Properties

bioactivity

Antibacterial

sequence

LSCKRGTCHFGRCPSHLIKGSCSGG

Origin of Product

United States

Comparison with Similar Compounds

Key Structural Features:
  • Amino Acid Sequence: THP3 lacks the conserved cysteine motif shared by CHP1, CHP2, and THP1, which are homologous to bovine β-defensins. Instead, THP3 and THP2 form a separate subgroup with a unique cysteine arrangement .
  • Charge and Hydrophobicity : Like other avian defensins, THP3 is rich in arginine and lysine, contributing to its cationic nature and ability to disrupt microbial membranes .

THP3 is frequently compared to other avian heterophil peptides (CHP1, CHP2, THP1) and β-defensins. Below is a detailed analysis of its activity, structure, and mechanisms relative to these analogs.

Spectrum of Antimicrobial Activity

Table 1: Comparative Efficacy of Avian Heterophil Peptides at 16 µg/ml

Pathogen THP3 CHP1 CHP2 THP1
Candida albicans >90% >90% >90% >90%
Salmonella Typhimurium <90% >90% >90% >90%
Escherichia coli <90% >90% >90% >90%
Bordetella avium <90% >90% >90% >90%
Pasteurella multocida ~70% ~70% ~70% ~70%

Data compiled from in vitro assays .

  • Key Findings :
    • THP3 shows potent activity against fungi (e.g., C. albicans) but underperforms against Gram-negative bacteria like E. coli and S. Typhimurium compared to CHP1, CHP2, and THP1 .
    • All peptides, including THP3, fail to neutralize P. multocida effectively, likely due to bacterial resistance mechanisms or peptide structural limitations .
Structural and Functional Divergence

Sequence Homology :

  • THP3 shares only 12/33 residues with CHP2 and lacks the conserved N-terminal motif critical for binding Gram-negative lipopolysaccharides .
  • THP2 and THP3 form a subgroup with distinct cysteine spacing (C-X6-C-X3-C-X9-CC vs. C-X5-C-X6-C-X4-CC in CHP1/THP1), altering their target specificity .

Mechanistic Insights :

  • Membrane Disruption : THP3’s reduced charge density and hydrophobic moment may impair its ability to penetrate the outer membrane of Gram-negative bacteria .
  • Ionic Strength Sensitivity : Like other defensins, THP3’s activity is attenuated under high-salt conditions, which neutralize its cationic interactions with microbial membranes .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.